Cas no 2227844-68-8 (rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2227844-68-8
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 5985624
• PubChem ID: 165646864
• Update Time: 2025-10-12

rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine
• 2227844-68-8
• EN300-1940487
• rac-(1R,2S)-2-[2-bromo-4-(trifluoromethyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C10H9BrF3N/c11-8-3-5(10(12,13)14)1-2-6(8)7-4-9(7)15/h1-3,7,9H,4,15H2/t7-,9+/m0/s1
• InChI Key： OCSCZCWPIWDYBY-IONNQARKSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine

Recent Advances in the Study of rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 2227844-68-8)

The compound rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 2227844-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and potential clinical implications.

Recent studies have highlighted the importance of the cyclopropane ring and the trifluoromethyl group in the compound's biological activity. The stereochemistry of the molecule, particularly the (1R,2S) configuration, has been shown to play a critical role in its interaction with target proteins. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the compound's binding modes and conformational dynamics.

In vitro and in vivo studies have demonstrated that rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and neurotransmitter systems. The compound's ability to modulate these targets suggests potential applications in the treatment of neurological disorders and inflammatory diseases. However, further optimization of its pharmacokinetic properties is required to enhance its therapeutic potential.

The synthesis of rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and enantiomeric purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production and further preclinical evaluation of the compound.

In conclusion, rac-(1R,2S)-2-2-bromo-4-(trifluoromethyl)phenylcyclopropan-1-amine represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The continued investigation of this compound may lead to breakthroughs in the treatment of complex diseases.